Cas no 449732-09-6 (4,7-Dimethoxy-furo[2,3-b]chinolin-5,8-dion)

• Product Name: 4,7-Dimethoxy-furo[2,3-b]chinolin-5,8-dion
• CAS No: 449732-09-6
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 2045735
• PubChem ID: 10377838
• Update Time: 2025-04-21

4,7-Dimethoxy-furo[2,3-b]chinolin-5,8-dion Chemical and Physical Properties

Names and Identifiers

• 4,7-Dimethoxy-furo[2,3-b]chinolin-5,8-dion
• 4,7-dimethoxy-furo[2,3-b]quinoline-5,8-dione
• Megistoquinone I
• 4,7-dimethoxyfuro[2,3-b]quinoline-5,8-dione
• 449732-09-6
• 4,7-dimethoxyfuro(2,3-b)quinoline-5,8-dione

• Inchi： 1S/C13H9NO5/c1-17-8-5-7(15)9-10(11(8)16)14-13-6(3-4-19-13)12(9)18-2/h3-5H,1-2H3
• InChI Key： OZZADBLNBUOXLV-UHFFFAOYSA-N
• SMILES： C1=C(OC)C(=O)C2N=C3C(=C(C=2C1=O)OC)C=CO3

Computed Properties

• Exact Mass: 259.04807239Da
• Monoisotopic Mass: 259.04807239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.385
• Topological Polar Surface Area: 78.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline quinones